Cas no 61725-08-4 (Direct Yellow 96)

• Product Name: Direct Yellow 96
• CAS No: 61725-08-4
• MF: C₃₉H₃₄N₁₀O₁₃S₄^.₄[C₄H₁₂N+]
• MW: 1275.58558
• MDL: MFCD00280136
• CID: 90118
• Update Time: 2024-11-03

Direct Yellow 96 Chemical and Physical Properties

Names and Identifiers

• Direct Yellow 96
• DIRECT YELLOW 96, TECHNICAL GRADE
• C.I. Direct Yellow 96
• Diphenyl Brilliant Flavine 7GFF
• Solophenyl Flavine 7GFE
• Solophenyl Flavine 7GFE 500
• Direct Yellow 96
• C.I.Direct Yellow 96
• Pergasol Yellow 8GA
• Pyrazol Brilliant Flavine 7GF
• Flavin 7GFE
• Direct Yellow 96 ISO 9001：2015 REACH
• Direct Fluorescence 7GFF, Direct Yellow 96

• MDL： MFCD00280136
• Inchi： InChI=1S/C39H34N10O13S4.4C4H12N/c1-21-15-23(9-11-31(21)48-46-25-17-29-27(35(19-25)65(57,58)59)5-3-7-33(29)63(51,52)53)41-38-43-37(40-13-14-50)44-39(45-38)42-24-10-12-32(22(2)16-24)49-47-26-18-30-28(36(20-26)66(60,61)62)6-4-8-34(30)64(54,55)56;4*1-5(2,3)4/h3-12,15-20,50H,13-14H2,1-2H3,(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H3,40,41,42,43,44,45);4*1-4H3/q;4*+1/b48-46+,49-47+;;;;
• InChI Key： LHFXJHQDOAGCIB-XOKTVSOFSA-N
• SMILES： OCCNC1=NC(NC2=CC=C(/N=N/C3=CC(S(=O)(O)=O)=C4C=CC=C(S(=O)(O)=O)C4=C3)C(C)=C2)=NC(NC2=CC=C(/N=N/C3C=C(S(=O)(O)=O)C4=CC=CC(S(=O)(O)=O)=C4C=3)C(C)=C2)=N1.[N+](C)(C)(C)C.[N+](C)(C)(C)C.[N+](C)(C)(C)C.[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 1274.50756
• Monoisotopic Mass: 281.955202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.9

Experimental Properties

• Melting Point: >300°C
• PSA: 361.91

Direct Yellow 96 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature